2-[(2,5-dimethylphenyl)sulfonyl]-N-(2-methoxyphenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(2,5-dimethylphenyl)sulfonylamino]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C16H19N3O4S/c1-11-8-9-12(2)15(10-11)24(21,22)19-18-16(20)17-13-6-4-5-7-14(13)23-3/h4-10,19H,1-3H3,(H2,17,18,20)
• InChI Key: FRUOZDWWTGCHNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NNC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

2-[(2,5-dimethylphenyl)sulfonyl]-N-(2-methoxyphenyl)hydrazinecarboxamide, commonly known as DMSO, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a hydrazinecarboxamide derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of DMSO is not fully understood, but it is thought to involve the modulation of various signaling pathways and the regulation of gene expression. DMSO has been shown to activate the transcription factor NF-κB, which plays a critical role in inflammation and immune responses. Additionally, DMSO has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression by modifying chromatin structure.
Biochemical and Physiological Effects:
DMSO has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species, which are molecules that can cause cellular damage and contribute to the development of various diseases. Additionally, DMSO has been shown to enhance the activity of antioxidant enzymes such as superoxide dismutase and catalase, which can help protect cells from oxidative stress. DMSO has also been shown to have analgesic effects, possibly through the modulation of pain signaling pathways.

Advantages and Limitations for Lab Experiments

DMSO has several advantages for use in lab experiments. It is a highly polar solvent that can dissolve a wide range of compounds, making it useful for the preparation of solutions. Additionally, DMSO has a low toxicity and is relatively inexpensive, making it a cost-effective option for research. However, DMSO can also have some limitations. It has been shown to interfere with some enzymatic assays, and its use can lead to the formation of artifacts in some experiments.

Future Directions

There are several potential future directions for the study of DMSO. One area of interest is the development of new therapeutic applications for DMSO, particularly in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, there is ongoing research into the mechanism of action of DMSO and its effects on gene expression and signaling pathways. Finally, there is interest in developing new methods for the synthesis and purification of DMSO that could improve its properties and make it more suitable for a wider range of applications.

Scientific Research Applications

DMSO has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and analgesic properties, making it a promising candidate for the treatment of various diseases such as arthritis, cancer, and Alzheimer's disease. Additionally, DMSO has been used as a solvent in biochemical and pharmacological studies due to its ability to penetrate cell membranes and enhance the solubility of hydrophobic compounds.